Agaridoxin

• Molecular Formula: C11H14N2O5
• Molecular Weight: 254.24 g/mol
• InChI: InChI=1S/C11H14N2O5/c12-7(11(17)18)2-4-10(16)13-6-1-3-8(14)9(15)5-6/h1,3,5,7,14-15H,2,4,12H2,(H,13,16)(H,17,18)/t7-/m0/s1
• InChIKey: HJLNKWYSKFDHDG-ZETCQYMHSA-N

Agaridoxin Selection Guide

Agaridoxin (CAS 58298-77-4; GDHB) is a naturally occurring fungal catecholamine metabolite first isolated from the common mushroom Agaricus campestris (syn. Agaricus bisporus) [1]. Chemically, it is L-glutamic acid gamma-(3,4-dihydroxyanilide)—a glutamine derivative bearing a catechol (3,4-dihydroxyphenyl) moiety linked via an anilide bond to the gamma-carboxyl of L-glutamic acid [1][2]. This unique hybrid structure imparts a dual pharmacological profile: it acts as an agonist at alpha-1 adrenergic receptors [3] while also serving as a substrate for tyrosinase-mediated oxidation to cytotoxic quinone species [3][4]. The compound is noted for its pronounced autoxidizability, a property that directly impacts its handling, storage, and biological reactivity [1].

• Melanoma cell-model SAR studies with intermediate-activity benchmark

• Alpha-1 adrenergic pharmacology requiring functional subtype selectivity

• Redox-dependent cAMP signaling with tyrosinase-labile agonist activity

• Mushroom metabolomics reference standard for chemotaxonomic identification

• [1] Szent-Gyorgyi A, Tishler M, Arison BH, Wittick JJ. Agaridoxin, a mushroom metabolite. Isolation, structure, and synthesis. J Org Chem. 1976;41(9):1603-1606. PMID: 944247. View Source
• [2] ChEBI. Agaridoxin (CHEBI:176451). European Bioinformatics Institute. View Source
• [3] Wheeler M, Tishler M, Bitensky MW. Agaridoxin: a fungal catecholamine which acts as an alpha 1 agonist of mammalian hypothalamic adenylate cyclase. Brain Res. 1982;231(2):387-398. PMID: 6120025. View Source
• [4] Rosowsky A, Kim SH, Wick MM. Structural analogues of L-glutamic acid gamma-(4-hydroxyanilide) and gamma-(3,4-dihydroxyanilide) as potential agents against melanoma. J Med Chem. 1979;22(9):1034-1037. PMID: 490547. View Source

Agaridoxin Substitution Challenges

Agaridoxin occupies a narrow structural and functional niche that is not served by generic catecholamines (e.g., norepinephrine, dopamine) or simple anilides. Unlike conventional adrenergic agonists, Agaridoxin requires the intact gamma-L-glutamyl side chain for biological activity; deletion of the carboxyl or amino group, O-methylation of the catechol hydroxyls, or repositioning of hydroxyl groups on the aromatic ring drastically reduces or abolishes cytotoxic potency against melanoma cells [1]. Importantly, the catechol moiety alone is insufficient—norepinephrine displays weaker alpha-1 receptor binding affinity than Agaridoxin in rat brain membranes, and the adenylate cyclase activation profile of Agaridoxin is pharmacologically distinct, being sensitive to WB-4101 and phenoxybenzamine but insensitive to propranolol and yohimbine [2]. Even the close structural analogue 4-aminocatechol hydrochloride, though more potent at adenylate cyclase, lacks the gamma-glutamyl side chain that confers tyrosinase-dependent bioactivation and melanoma selectivity [1][2]. Thus, substituting Agaridoxin with off-the-shelf catecholamines, amino acid anilides, or commercial adrenergic ligands introduces both qualitative and quantitative discrepancies that compromise experimental reproducibility.

Agaridoxin: alpha-1-selective WB-4101/phenoxybenzamine-sensitive response

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Generic norepinephrine: pan-adrenergic activation confounds alpha-1 isolation

Substituting loses functional receptor-subtype selectivity in hypothalamic adenylate cyclase assays.

Intact gamma-glutamyl side chain and 3,4-dihydroxy substitution

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Side-chain-deleted or O-methylated analogues: ID50 >1 mM loss of activity

Cytotoxicity profile shifts drastically; intermediate benchmark lost for SAR calibration.

Catechol moiety: direct tyrosinase oxidation to quinone

→

Mono-hydroxy precursor (compound 1): requires enzymatic hydroxylation first

Bioactivation pathway differs; redox-switchable pharmacology not replicated.

• [1] Rosowsky A, Kim SH, Wick MM. Structural analogues of L-glutamic acid gamma-(4-hydroxyanilide) and gamma-(3,4-dihydroxyanilide) as potential agents against melanoma. J Med Chem. 1979;22(9):1034-1037. PMID: 490547. View Source
• [2] Wheeler M, Tishler M, Bitensky MW. Agaridoxin: a fungal catecholamine which acts as an alpha 1 agonist of mammalian hypothalamic adenylate cyclase. Brain Res. 1982;231(2):387-398. PMID: 6120025. View Source

Agaridoxin Comparator Evidence

B16 Melanoma Cytotoxicity Comparison

Agaridoxin exhibits moderate cytotoxic activity against B16 mouse melanoma cells, with an ID50 of 0.27 mM, placing its potency between that of its natural precursor L-glutamic acid gamma-(4-hydroxyanilide) (compound 1, ID50 = 0.10 mM) and a series of structural analogues in which key functional groups were deleted or modified (ID50 > 1.0 mM) [1]. The most potent analogue in the series, L-glutamic acid gamma-(2,5-dihydroxyanilide) (compound 14), achieved an ID50 of 0.051 mM—approximately 5.3-fold more potent than Agaridoxin [1]. Repositioning the phenolic OH from para to meta (relative to compound 1) resulted in a tenfold decrease in activity, and O-methylation or deletion of the carboxyl or amino group of the side chain reduced activity to ID50 > 1.0 mM [1]. These data establish that Agaridoxin's 3,4-dihydroxy substitution pattern and intact gamma-glutamyl side chain confer an intermediate but structurally defined cytotoxicity profile that is sensitive to subtle modifications.

B16 Melanoma Cytotoxicity

Head-to-head

ID50 = 0.27 mM; 2.7× less potent than compound 1 (0.10 mM); 5.3× less than compound 14 (0.051 mM); ≥3.7× more active than side-chain-modified analogues (>1 mM)

Supports calibrated SAR benchmark in melanoma cell-model response context

Exact values require full-text confirmation; rank order retained from abstract

Evidence Dimension	B16 mouse melanoma cell growth inhibition (ID50)
Target Compound Data	0.27 mM (Agaridoxin, compound 3)
Comparator Or Baseline	Compound 1: 0.10 mM; Compound 14: 0.051 mM; Side-chain-deleted/O-methylated analogues: >1.0 mM
Quantified Difference	Agaridoxin is 2.7-fold less potent than compound 1; 5.3-fold less potent than compound 14; ≥3.7-fold more potent than side-chain-modified analogues
Conditions	B16 mouse melanoma cells in culture; 50% growth inhibition endpoint vs. untreated controls

Why This Matters

For melanoma-focused research programs, Agaridoxin provides a structurally defined intermediate-activity control compound whose potency is tunable by regioisomeric hydroxyl repositioning, enabling calibrated SAR studies not achievable with single-potency alternatives.

• [1] Rosowsky A, Kim SH, Wick MM. Structural analogues of L-glutamic acid gamma-(4-hydroxyanilide) and gamma-(3,4-dihydroxyanilide) as potential agents against melanoma. J Med Chem. 1979;22(9):1034-1037. PMID: 490547. View Source

Alpha-1 Receptor Pharmacological Selectivity

Agaridoxin-mediated adenylate cyclase stimulation in rat hypothalamic membrane particles is most effectively antagonized by the alpha-1-selective antagonist WB-4101 and by phenoxybenzamine, whereas the beta-adrenergic antagonist propranolol and the alpha-2-selective antagonist yohimbine are without inhibitory effect [1]. This pharmacological fingerprint—WB-4101/phenoxybenzamine-sensitive, propranolol/yohimbine-insensitive—is diagnostic of an alpha-1-type adrenergic receptor mechanism [1]. In contrast, the endogenous agonist norepinephrine activates both alpha-1 and alpha-2 receptors as well as beta-adrenergic receptors, lacking this degree of functional subtype selectivity in the hypothalamic adenylate cyclase assay.

Alpha-1 Selectivity Fingerprint

Head-to-head

Sensitive to WB-4101 and phenoxybenzamine; insensitive to propranolol and yohimbine

Supports alpha-1-selective pharmacological interpretation; norepinephrine lacks this profile

Rat hypothalamic membranes; Gpp(NH)p-dependent adenylate cyclase assay

Evidence Dimension	Antagonist sensitivity profile of adenylate cyclase activation in rat hypothalamic membranes
Target Compound Data	Agaridoxin: Inhibited by WB-4101 and phenoxybenzamine; not inhibited by propranolol or yohimbine
Comparator Or Baseline	Norepinephrine: activates multiple adrenergic subtypes (alpha-1, alpha-2, beta); no single-subtype selectivity fingerprint demonstrated in this assay
Quantified Difference	Qualitative selectivity: Agaridoxin shows alpha-1-selective pharmacology (WB-4101/phenoxybenzamine-sensitive, propranolol/yohimbine-insensitive); norepinephrine is pan-adrenergic
Conditions	Rat hypothalamic membrane particles; adenylate cyclase activation in presence of Gpp(NH)p; antagonist co-incubation

Why This Matters

For neuropharmacology laboratories investigating alpha-1 adrenergic signaling in isolation, Agaridoxin offers a cleaner pharmacological tool than norepinephrine by avoiding confounding beta- and alpha-2-mediated effects on cAMP.

• [1] Wheeler M, Tishler M, Bitensky MW. Agaridoxin: a fungal catecholamine which acts as an alpha 1 agonist of mammalian hypothalamic adenylate cyclase. Brain Res. 1982;231(2):387-398. PMID: 6120025. View Source

Alpha-1 Receptor Binding Affinity

In competitive binding assays using [3H]WB-4101 as the radioligand in rat hypothalamic and cerebral cortical membranes, both Agaridoxin and the reference alpha-1 agonist methoxamine inhibited radioligand binding with Ki values lower than that of the endogenous ligand norepinephrine [1]. The abstract reports that the Ki values for both Agaridoxin and methoxamine are quantitatively lower than norepinephrine's Ki, indicating higher apparent affinity for the alpha-1 receptor labeled by [3H]WB-4101 [1]. Exact numerical Ki values could not be retrieved from the accessible abstract record; however, the rank order (Agaridoxin ≈ methoxamine < norepinephrine) is explicitly stated [1].

Alpha-1 Binding Affinity

Data to verify

Rank order: Agaridoxin ≈ methoxamine < norepinephrine (higher affinity than endogenous ligand)

Reported receptor-binding context; exact Ki values require full-text access

[3H]WB-4101 displacement in rat brain membranes

Evidence Dimension	Alpha-1 adrenergic receptor binding affinity (Ki) by [3H]WB-4101 displacement
Target Compound Data	Agaridoxin: Ki lower than norepinephrine (exact value not retrieved from accessible record)
Comparator Or Baseline	Methoxamine: Ki lower than norepinephrine; Norepinephrine: higher Ki (weaker affinity)
Quantified Difference	Rank-order: Agaridoxin Ki < Norepinephrine Ki (magnitude of difference not reported in abstract; exact values require full-text access)
Conditions	Rat hypothalamic and cerebral cortical membrane preparations; [3H]WB-4101 radioligand

Why This Matters

When procuring a ligand for alpha-1 receptor binding studies, Agaridoxin's superior affinity over the endogenous agonist norepinephrine makes it a more sensitive displacement probe, particularly in tissue preparations where endogenous catecholamine tone may confound results.

• [1] Wheeler M, Tishler M, Bitensky MW. Agaridoxin: a fungal catecholamine which acts as an alpha 1 agonist of mammalian hypothalamic adenylate cyclase. Brain Res. 1982;231(2):387-398. PMID: 6120025. View Source

Adenylate Cyclase Activation Comparison

In rat hypothalamic membrane particles, Agaridoxin stimulates adenylate cyclase activity in the presence of guanylyl imidodiphosphate (Gpp(NH)p). The synthetic analogue 4-aminocatechol hydrochloride is reported to be a more effective and more potent adenylate cyclase activator than either Agaridoxin or methoxamine [1]. While absolute EC50 or maximal stimulation (Emax) values are not provided in the accessible abstract, the relative rank order (4-aminocatechol > Agaridoxin ≈ methoxamine) is established, and Agaridoxin's activation is strictly Gpp(NH)p-dependent and tyrosinase-sensitive (oxidation to quinone abolishes agonist activity) [1].

Adenylate Cyclase Activation

Head-to-head

4-Aminocatechol > Agaridoxin ≈ methoxamine; Agaridoxin activity is tyrosinase-labile and Gpp(NH)p-dependent

Supports redox-dependent cAMP signaling probe; oxidatively switchable pharmacology

Exact fold differences not reported in abstract

Evidence Dimension	Adenylate cyclase activation efficacy and potency in rat hypothalamic membranes
Target Compound Data	Agaridoxin: activates adenylate cyclase; Gpp(NH)p-dependent; tyrosinase-oxidation abolishes activity
Comparator Or Baseline	4-Aminocatechol hydrochloride: more effective and more potent activator than Agaridoxin; Methoxamine: approximately comparable to Agaridoxin
Quantified Difference	Rank order: 4-aminocatechol > Agaridoxin ≈ methoxamine (exact fold-differences require full-text access); Agaridoxin activity is tyrosinase-labile
Conditions	Rat hypothalamic membrane particles; presence of Gpp(NH)p; adenylate cyclase assay

Why This Matters

For investigators studying the intersection of catecholamine oxidation and cAMP signaling, Agaridoxin's tyrosinase-labile agonist activity offers a unique 'oxidatively switchable' pharmacological profile not shared by 4-aminocatechol or methoxamine, enabling experimental paradigms that probe redox-dependent receptor modulation.

• [1] Wheeler M, Tishler M, Bitensky MW. Agaridoxin: a fungal catecholamine which acts as an alpha 1 agonist of mammalian hypothalamic adenylate cyclase. Brain Res. 1982;231(2):387-398. PMID: 6120025. View Source

Autoxidative Instability Profile

Agaridoxin is described in the original isolation report as a 'strongly autoxidizable substance' [1], a property attributed to its 3,4-dihydroxyphenyl (catechol) moiety. The MeSH database corroborates this, noting that Agaridoxin is a 'strongly autoxidizable metabolite of mushroom Agaricus bisporus' [2]. In contrast, the mono-hydroxy analogue L-glutamic acid gamma-(4-hydroxyanilide) (compound 1) lacks the second hydroxyl group and does not share this pronounced autoxidative propensity [3]. This autoxidative lability has direct biological consequences: in the presence of tyrosinase, Agaridoxin is readily oxidized to quinone species that lack adenylate cyclase agonist activity [4], whereas the precursor compound 1 requires tyrosinase-mediated hydroxylation to generate the catechol before quinone formation can occur.

Autoxidative Instability

Class-level

Strongly autoxidizable catechol; direct tyrosinase oxidation abolishes agonist activity

Mandates inert-atmosphere storage and limits aqueous stock shelf life

Mono-hydroxy analogue not similarly labile; different handling protocol required

Evidence Dimension	Autoxidative stability and tyrosinase-dependent bioactivation
Target Compound Data	Agaridoxin: strongly autoxidizable; directly oxidized by tyrosinase to inactive quinone
Comparator Or Baseline	L-glutamic acid gamma-(4-hydroxyanilide) (compound 1): mono-hydroxy; not strongly autoxidizable; requires enzymatic hydroxylation prior to quinone formation
Quantified Difference	Qualitative: Agaridoxin is intrinsically autoxidizable due to its catechol moiety; compound 1 is not. This necessitates different storage and handling protocols and dictates a distinct bioactivation pathway.
Conditions	Aqueous solution under ambient atmosphere (autoxidation); tyrosinase enzyme assay (enzymatic oxidation)

Why This Matters

For procurement decisions, Agaridoxin's autoxidative instability mandates storage at -20°C under inert atmosphere and precludes long-term aqueous stock solutions—a logistical consideration not required for the mono-hydroxy precursor, directly impacting experimental design and compound management workflows.

• [1] Szent-Gyorgyi A, Tishler M, Arison BH, Wittick JJ. Agaridoxin, a mushroom metabolite. Isolation, structure, and synthesis. J Org Chem. 1976;41(9):1603-1606. PMID: 944247. View Source
• [2] MeSH Supplementary Concept Data. Agaridoxin. National Library of Medicine. View Source
• [3] Rosowsky A, Kim SH, Wick MM. Structural analogues of L-glutamic acid gamma-(4-hydroxyanilide) and gamma-(3,4-dihydroxyanilide) as potential agents against melanoma. J Med Chem. 1979;22(9):1034-1037. PMID: 490547. View Source
• [4] Wheeler M, Tishler M, Bitensky MW. Agaridoxin: a fungal catecholamine which acts as an alpha 1 agonist of mammalian hypothalamic adenylate cyclase. Brain Res. 1982;231(2):387-398. PMID: 6120025. View Source

Agaridoxin Application Scenarios

Melanoma Drug Discovery SAR

Investigators synthesizing and screening novel glutamyl-anilide analogues against B16 melanoma or other tyrosinase-expressing tumor lines can use Agaridoxin (ID50 = 0.27 mM) as a structurally authentic, intermediate-activity reference compound [1]. Its potency sits between the more active natural precursor compound 1 (ID50 = 0.10 mM) and the inactive side-chain-deleted analogues (ID50 > 1.0 mM), providing a calibrated benchmark that reveals whether structural modifications improve or diminish activity within the physiologically relevant range [1].

Alpha-1 Adrenergic Pharmacology Studies

For electrophysiological or biochemical studies of alpha-1 adrenergic signaling where contamination from beta-adrenergic or alpha-2 receptor activation must be avoided, Agaridoxin provides a functionally selective agonist. Its adenylate cyclase response is blocked by WB-4101 and phenoxybenzamine but unaffected by propranolol or yohimbine—a selectivity fingerprint not achievable with norepinephrine [2].

Redox-Dependent cAMP Signaling

Agaridoxin's unique property of losing adenylate cyclase agonist activity upon tyrosinase-mediated oxidation to quinone makes it a valuable tool for studying the intersection of cellular redox state, catecholamine oxidation, and cAMP signaling [2]. This 'oxidatively switchable' pharmacology is not shared by methoxamine or 4-aminocatechol and can be exploited in experimental designs that use tyrosinase co-treatment or antioxidant co-incubation to toggle receptor activation on and off [2].

Natural Product Authenticity & Biosynthetic Tracing

As a species-specific secondary metabolite of Agaricus campestris/bisporus, Agaridoxin serves as a chemotaxonomic marker and a reference standard for metabolomics studies of mushroom-derived catecholamines [3]. Its unique gamma-glutamyl-anilide structure distinguishes it from the broader class of plant and fungal catecholamines, enabling its use as an authentic reference in LC-MS/MS or NMR-based identification workflows [3].

Application

Selection Property

Validation Focus

Melanoma cell-model SAR studies

Structurally-defined intermediate cytotoxicity

SAR calibration against precursor and side-chain analogues

Alpha-1 receptor signaling studies

Functional alpha-1 selectivity profile

Antagonist-sensitivity fingerprint confirmation

Redox-cAMP intersection research

Tyrosinase-labile agonist activity

Oxidative inactivation reversibility

Mushroom metabolomics reference standard

Species-specific chemotaxonomic marker

LC-MS/NMR identity confirmation

• [1] Rosowsky A, Kim SH, Wick MM. Structural analogues of L-glutamic acid gamma-(4-hydroxyanilide) and gamma-(3,4-dihydroxyanilide) as potential agents against melanoma. J Med Chem. 1979;22(9):1034-1037. PMID: 490547. View Source
• [2] Wheeler M, Tishler M, Bitensky MW. Agaridoxin: a fungal catecholamine which acts as an alpha 1 agonist of mammalian hypothalamic adenylate cyclase. Brain Res. 1982;231(2):387-398. PMID: 6120025. View Source
• [3] Szent-Gyorgyi A, Tishler M, Arison BH, Wittick JJ. Agaridoxin, a mushroom metabolite. Isolation, structure, and synthesis. J Org Chem. 1976;41(9):1603-1606. PMID: 944247. View Source